Cas no 90301-60-3 (5-(2-Hydroxyethyl)-2'-deoxyuridine)

• Product Name: 5-(2-Hydroxyethyl)-2'-deoxyuridine
• CAS No: 90301-60-3
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 813114
• PubChem ID: 514812
• Update Time: 2025-11-01

5-(2-Hydroxyethyl)-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-(2-hydroxyethyl)- (9CI)
• 5-(2-Hydroxyethyl)-2´-deoxyuridine
• 5-(2-hydroxyethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-(2-HYDROXYETHYL)-2’-DEOXYURIDINE
• 5-(2-Hydroxyethyl)-2'-deoxyuridine
• 2′-Deoxy-5-(2-hydroxyethyl)uridine (ACI)
• 5-(2-Hydroxyethyl)-2′-deoxyuridine

• Inchi： 1S/C11H16N2O6/c14-2-1-6-4-13(11(18)12-10(6)17)9-3-7(16)8(5-15)19-9/h4,7-9,14-16H,1-3,5H2,(H,12,17,18)/t7-,8+,9+/m0/s1
• InChI Key： SORQWSCHVYGEPE-DJLDLDEBSA-N
• SMILES： O=C1NC(=O)C(CCO)=CN1[C@H]1C[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 272.10100
• Monoisotopic Mass: 272.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 124.78000
• LogP: -2.28790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 5-(2-Hydroxyethyl)-2'-deoxyuridine

Recent Advances in the Study of 5-(2-Hydroxyethyl)-2'-deoxyuridine (CAS: 90301-60-3)

5-(2-Hydroxyethyl)-2'-deoxyuridine (CAS: 90301-60-3) is a modified nucleoside that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the presence of a hydroxyethyl group at the 5-position of the uracil ring, has shown promise in various applications, including antiviral therapy, DNA repair studies, and as a potential biomarker. Recent studies have further elucidated its mechanisms of action and potential therapeutic benefits, making it a focal point for ongoing research.

One of the key areas of investigation has been the role of 5-(2-Hydroxyethyl)-2'-deoxyuridine in antiviral therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory effects against a range of DNA viruses, including herpes simplex virus (HSV) and cytomegalovirus (CMV). The study highlighted that the hydroxyethyl modification enhances the compound's ability to incorporate into viral DNA, thereby disrupting replication. These findings suggest that 5-(2-Hydroxyethyl)-2'-deoxyuridine could serve as a template for the development of novel antiviral agents.

In addition to its antiviral properties, recent research has explored the potential of 5-(2-Hydroxyethyl)-2'-deoxyuridine in the field of DNA repair. A study conducted by researchers at the University of Cambridge and published in Nucleic Acids Research (2024) investigated the compound's ability to modulate DNA repair pathways. The results indicated that 5-(2-Hydroxyethyl)-2'-deoxyuridine can enhance the efficiency of base excision repair (BER) mechanisms, particularly in cells exposed to oxidative stress. This discovery opens new avenues for therapeutic interventions in diseases characterized by DNA damage, such as cancer and neurodegenerative disorders.

Another significant development is the use of 5-(2-Hydroxyethyl)-2'-deoxyuridine as a biomarker for oxidative stress. A 2024 study in the journal Free Radical Biology and Medicine reported that elevated levels of this modified nucleoside in urine samples correlate with increased oxidative DNA damage. This finding underscores the potential of 5-(2-Hydroxyethyl)-2'-deoxyuridine as a non-invasive diagnostic tool for monitoring oxidative stress-related conditions, including aging and chronic inflammatory diseases.

Despite these promising advancements, challenges remain in the clinical translation of 5-(2-Hydroxyethyl)-2'-deoxyuridine. Pharmacokinetic studies are needed to optimize its bioavailability and minimize potential side effects. Furthermore, large-scale clinical trials will be essential to validate its efficacy and safety in human subjects. Nonetheless, the growing body of research underscores the compound's versatility and potential to address unmet medical needs.

In conclusion, 5-(2-Hydroxyethyl)-2'-deoxyuridine (CAS: 90301-60-3) represents a multifaceted molecule with significant implications for antiviral therapy, DNA repair, and oxidative stress monitoring. Continued research efforts are expected to further unravel its mechanisms and expand its applications, solidifying its role in the future of chemical biology and pharmaceutical sciences.